Cas no 29366-45-8 (1,4-Naphthalenedione,2-hydroxy-3-propyl-)

• Product Name: 1,4-Naphthalenedione,2-hydroxy-3-propyl-
• CAS No: 29366-45-8
• MF: C₁₃H₁₂O₃
• MW: 216.232583999634
• CID: 284429
• PubChem ID: 121821
• Update Time: 2025-04-19

1,4-Naphthalenedione,2-hydroxy-3-propyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione,2-hydroxy-3-propyl-
• (1R,3R,4R)-2,2,3,4-tetramethylbicyclo[2.2.1]heptan-3-ol
• YLXBHRSUAARBCT-UHFFFAOYSA-N
• CHEMBL1652069
• 29366-45-8
• 2-Hydroxy-3-propylnaphthoquinone #
• 4-hydroxy-3-propylnaphthalene-1,2-dione
• DTXSID30951910
• SCHEMBL9713924
• 1,4-Naphthalenedione, 2-hydroxy-3-propyl-
• 1,4-Naphthoquinone, 2-hydroxy-3-propyl-

• Inchi： 1S/C13H12O3/c1-2-5-10-11(14)8-6-3-4-7-9(8)12(15)13(10)16/h3-4,6-7,14H,2,5H2,1H3
• InChI Key： OEBPBHCPSQPAOS-UHFFFAOYSA-N
• SMILES： OC1C2C=CC=CC=2C(C(C=1CCC)=O)=O

Computed Properties

• Exact Mass: 216.07866
• Monoisotopic Mass: 216.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.274
• Boiling Point: 374.3°C at 760 mmHg
• Flash Point: 194.3°C
• Refractive Index: 1.605
• PSA: 54.37